SnCl4 or TiCl4: highly efficient catalysts for the detetrahydropyranylation and demethoxymethylation of phenolic ethers and sequential one-pot asymmetric synthesis of 3-aryl-2-hydroxy-2,3-dihydroindan-1-ones from chalcone epoxides†
RSC Advances Pub Date: 2015-07-23 DOI: 10.1039/C5RA10499H
Abstract
SnCl4 or TiCl4 catalysts provided a rapid and efficient detetrahydropyranylation and demethoxymethylation of phenolic ethers and a sequential one-pot intramolecular Friedel–Crafts alkylation of chalcone epoxides under mild reaction conditions. The reaction took 2–3 min to give the phenols and 1-indanones in an excellent yield (90–98%) at 0 °C without affecting other functional groups. With these catalysts, our protocol gave regioselective products as trans-3-aryl-2-hydroxy-1-indanones in an excellent yield (76–98%) and an enantiomeric excess of up to 99.9% under the same conditions.
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Journal Name：RSC Advances
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